Ferrous oxide

• IUPAC Name: oxoiron
• InChI: InChI=1S/Fe.O
• InChI Key: UQSXHKLRYXJYBZ-UHFFFAOYSA-N
• Canonical SMILES: O=[Fe]
• Molecular Formula: FeO
• Molecular Weight: 71.84 g/mol
• Physical Description: Dry Powder; Dry Powder, Pellets or Large Crystals; Other Solid, Black solid; [ICSC] Black odorless powder; Insoluble in water; [MSDSonline], BLACK SOLID IN VARIOUS FORMS.
• Solubility: Practically insol in water and alkalies; readily sol in acids, Insoluble in alcohol, Solubility in water: none
• Density: 6.0 g/cu cm, 5.7 g/cm³
• Impurities: Product contains ferric oxide
• Color/Form: Black cubic crystals
• CAS No.: 1317-60-8, 1345-25-1, 160300-82-3, 1309-38-2, 1201813-70-8, 12134-66-6, 17125-56-3
• Melting Point: 1377 °C, 1360 °C

Description

Ferrous oxide (FeO), also known as iron(II) oxide or wüstite, is a non-stoichiometric iron oxide with a rock salt crystal structure . It consists of Fe²⁺ ions in a cubic close-packed oxygen lattice. FeO is thermodynamically unstable under ambient conditions, readily oxidizing to magnetite (Fe₃O₄) or hematite (α-Fe₂O₃) in the presence of oxygen or moisture . Its instability arises from the high reactivity of Fe²⁺, which undergoes rapid disproportionation: $$ 4\text{FeO} \rightarrow \text{Fe} + \text{Fe}3\text{O}4 $$

FeO exhibits insulative electrical properties, distinguishing it from conductive magnetite and semiconductive hematite . While rarely found in nature due to its instability, synthetic FeO has niche applications in catalysis, steel production, and as a precursor for magnetic nanoparticles .

Preparation Methods

Synthetic Routes and Reaction Conditions: Ferrous oxide can be synthesized through several methods. One common method involves the thermal decomposition of iron(II) oxalate. The reaction is carried out under an inert atmosphere to prevent oxidation:

$$\text{FeC}_2\text{O}_4 \rightarrow \text{FeO} + \text{CO}_2 + \text{CO}$$FeC2​O4​→FeO+CO2​+CO

Another method involves the reduction of iron(III) oxide with hydrogen at high temperatures:

$$\text{Fe}_2\text{O}_3 + 3\text{H}_2 \rightarrow 2\text{FeO} + 3\text{H}_2\text{O}$$Fe2​O3​+3H2​→2FeO+3H2​O

Industrial Production Methods: In industrial settings, this compound is often produced by the reduction of iron ore in a blast furnace. The process involves the use of carbon monoxide as a reducing agent:

$$\text{Fe}_2\text{O}_3 + 3\text{CO} \rightarrow 2\text{FeO} + 3\text{CO}_2$$Fe2​O3​+3CO→2FeO+3CO2​

Types of Reactions:

Oxidation: this compound readily oxidizes to form ferric oxide (Fe₂O₃) when exposed to air:

$$4\text{FeO} + \text{O}_2 \rightarrow 2\text{Fe}_2\text{O}_3$$4FeO+O2​→2Fe2​O3​

Reduction: this compound can be reduced to metallic iron using reducing agents like hydrogen or carbon monoxide:

$$\text{FeO} + \text{H}_2 \rightarrow \text{Fe} + \text{H}_2\text{O}$$FeO+H2​→Fe+H2​O

Substitution: this compound can react with acids to form iron salts and water:

$$\text{FeO} + 2\text{HCl} \rightarrow \text{FeCl}_2 + \text{H}_2\text{O}$$FeO+2HCl→FeCl2​+H2​O

Common Reagents and Conditions:

Oxidizing Agents: Oxygen, air.

Reducing Agents: Hydrogen, carbon monoxide.

Acids: Hydrochloric acid, sulfuric acid.

Major Products:

Oxidation: Ferric oxide (Fe₂O₃).

Reduction: Metallic iron (Fe).

Substitution: Iron salts (e.g., iron(II) chloride).

Scientific Research Applications

Biomedical Applications

Ferrous oxide nanoparticles, particularly in the form of magnetite (Fe₃O₄) and maghemite (Fe₂O₃), have gained significant attention in the biomedical field due to their unique properties.

Diagnostic Imaging

• Magnetic Resonance Imaging (MRI): this compound nanoparticles serve as contrast agents in MRI, enhancing image quality and enabling precise diagnostics. Their magnetic properties allow for better visualization of tissues and organs.
• Cancer Diagnostics: They are utilized in cancer detection through imaging techniques, where they help identify tumor locations and characteristics.

Drug Delivery Systems

• Targeted Therapy: this compound nanoparticles can be engineered to deliver therapeutic agents directly to cancer cells, minimizing side effects on healthy tissues. This targeted approach enhances treatment efficacy.
• Thermal Therapy: These nanoparticles can also be used in hyperthermia treatments, where they generate heat upon exposure to an external magnetic field, effectively destroying cancerous cells.

Environmental Applications

This compound plays a crucial role in environmental remediation and sustainability efforts.

Water Treatment

• Contaminant Removal: this compound nanoparticles are effective in removing heavy metals and organic pollutants from wastewater through adsorption and catalysis.
• Sorbents: They are used as sorbents in environmental technologies to capture various inorganic and organic substances.

Air Quality Improvement

• Sensors: this compound is employed in sensors for detecting gases like carbon monoxide (CO) and other pollutants, contributing to air quality monitoring efforts.

Industrial Applications

In the industrial sector, this compound is utilized for its chemical properties in various processes.

Pigment Production

• Coloring Agents: this compound is widely used as a pigment in ceramics, paints, and plastics due to its stability and non-toxicity.

Catalysis

• Catalytic Processes: It serves as a catalyst in several chemical reactions, including the synthesis of ammonia and other organic compounds.

Data Tables

The following table summarizes key applications of this compound across different sectors:

Application Area	Specific Use	Description
Biomedical	MRI Contrast Agent	Enhances imaging quality for better diagnostics
	Drug Delivery	Targets cancer cells for efficient therapy
	Hyperthermia Treatment	Generates heat to destroy cancer cells
Environmental	Water Treatment	Removes heavy metals from wastewater
	Gas Sensors	Detects air pollutants
Industrial	Pigment Production	Used as a coloring agent in various products
	Catalysis	Acts as a catalyst in chemical reactions

Cancer Treatment Using Iron Oxide Nanoparticles

A study reported that iron oxide nanoparticles were successfully utilized for targeted drug delivery in breast cancer models. The results indicated significant tumor reduction with minimal side effects compared to conventional therapies .

Environmental Remediation

Research demonstrated the efficacy of this compound nanoparticles in treating industrial wastewater contaminated with heavy metals. The study showed over 90% removal efficiency of lead and cadmium ions from water samples .

Mechanism of Action

Ferrous oxide (FeO) is often compared with other iron oxides such as ferric oxide (Fe₂O₃) and magnetite (Fe₃O₄):

Ferric Oxide (Fe₂O₃): Unlike this compound, ferric oxide is red-brown and has iron in the +3 oxidation state. It is more stable and commonly used as a pigment and in the production of iron and steel.

Magnetite (Fe₃O₄): Magnetite contains both Fe²⁺ and Fe³⁺ ions, giving it unique magnetic properties. It is used in magnetic storage media, as a catalyst, and in biomedical applications.

Uniqueness of this compound: this compound’s distinct black color, redox properties, and ability to form various iron compounds make it unique among iron oxides. Its applications in both industrial and scientific fields highlight its versatility and importance.

Comparison with Similar Compounds

Comparison with Similar Compounds

Magnetite (Fe₃O₄)

• Oxidation States : Contains both Fe²⁺ and Fe³⁺ in a 1:2 ratio, forming an inverse spinel structure .
• Stability : More stable than FeO; dominant in oxidizing environments at high temperatures .
• Magnetic Properties : Ferrimagnetic with high saturation magnetization (92–100 emu/g), making it ideal for biomedical applications (e.g., MRI contrast agents) .
• Applications : Drug delivery, hyperthermia therapy, and wastewater treatment .

Hematite (α-Fe₂O₃)

• Oxidation State : Exclusively Fe³⁺ in a corundum structure .
• Stability : The most thermodynamically stable iron oxide .
• Applications : Pigments, gas sensors, and photocatalysis .

Ferrous Sulfate (FeSO₄)

• Oxidation State : Fe²⁺ in a hydrated sulfate salt .
• Bioavailability: Highly soluble, inducing stronger oxidative stress in biological systems compared to FeO nanoparticles .

Data Table: Comparative Properties of Iron-Based Compounds

Property	Ferrous Oxide (FeO)	Magnetite (Fe₃O₄)	Hematite (α-Fe₂O₃)	Ferrous Sulfate (FeSO₄)
Oxidation State	Fe²⁺	Fe²⁺/Fe³⁺ (1:2)	Fe³⁺	Fe²⁺
Crystal Structure	Rock salt	Inverse spinel	Corundum	Monoclinic
Thermal Stability	Low (converts to Fe₃O₄)	High	Highest	Stable (hydrated form)
Magnetic Behavior	Insulative	Ferrimagnetic	Weakly ferromagnetic	Non-magnetic
Bioavailability	Moderate	Low	Low	High
Key Applications	Catalysis, nanoparticles	Biomedical imaging	Pigments, sensors	Iron supplements

Key Research Findings

However, ferrous salts like FeSO₄ induce higher oxidative stress in human salivary fluid due to greater solubility .

Stability and Phase Transitions: FeO rapidly oxidizes to Fe₃O₄ or γ-Fe₂O₃ under ambient conditions. Nanoparticle studies show FeO conversion rates depend on size; smaller particles (<20 nm) stabilize FeO transiently before transforming into Fe₃O₄ .

Magnetic Properties: Core-shell nanoparticles with FeO (shell) and Fe₃O₄ (core) demonstrate tunable magnetism, enabling applications in targeted drug delivery .

Structural Analysis : Raman spectroscopy distinguishes FeO from Fe₃O₄ and γ-FeOOH (lepidocrocite) based on characteristic band patterns (e.g., FeO at 660 cm⁻¹ vs. Fe₃O₄ at 670 cm⁻¹) .

Biological Activity

Ferrous oxide, commonly referred to as iron(II) oxide or FeO, is a compound with significant biological activity and applications in various fields, including medicine and environmental science. This article explores the biological properties of this compound, focusing on its synthesis, mechanisms of action, and potential applications based on recent research findings.

1. Synthesis and Characterization of this compound

This compound can be synthesized through various methods, including chemical precipitation, thermal decomposition, and green synthesis using biological materials. The choice of synthesis method influences the properties and biological activities of the resulting nanoparticles.

• Chemical Precipitation : Involves the reaction of iron salts with alkaline solutions to form precipitates of this compound.
• Green Synthesis : Utilizes plant extracts or microorganisms to reduce metal ions to nanoparticles, offering a more environmentally friendly approach.

Recent studies have demonstrated that this compound nanoparticles (FeO NPs) synthesized from natural sources exhibit unique characteristics such as size, shape, and surface charge, which play crucial roles in their biological interactions.

2. Antimicrobial Activity

This compound exhibits notable antimicrobial properties against various pathogens. The mechanism of action is primarily attributed to the generation of reactive oxygen species (ROS) upon exposure to light or certain environmental conditions.

• Case Study : A study reported that FeO NPs showed significant antibacterial activity against Klebsiella pneumoniae, with a minimum inhibitory concentration (MIC) of 30 µg/mL . The antibacterial effect is hypothesized to result from the disruption of bacterial cell membranes and interference with metabolic processes.

Table 1: Antimicrobial Activity of this compound Nanoparticles

Pathogen	Inhibition Zone (mm)	MIC (µg/mL)
Klebsiella pneumoniae	10	30
Escherichia coli	12	25
Staphylococcus aureus	15	20

3. Antioxidant Properties

This compound nanoparticles also exhibit significant antioxidant activity. This property is crucial for mitigating oxidative stress in biological systems.

• Research Findings : The antioxidant capacity of FeO NPs was evaluated using various assays, revealing an IC50 value of 22 µg/mL . This indicates a strong potential for FeO NPs in therapeutic applications aimed at reducing oxidative damage in cells.

4. Biomedical Applications

The versatility of this compound extends into biomedical applications, particularly in cancer therapy and drug delivery systems.

• Cancer Therapy : Iron oxide nanoparticles are utilized in hyperthermia treatments for cancer by generating heat when exposed to alternating magnetic fields. This localized heating can induce apoptosis in cancer cells while sparing surrounding healthy tissue .
• Drug Delivery : Due to their biocompatibility and ability to enhance drug solubility, FeO NPs are being explored as carriers for targeted drug delivery systems .

5. Toxicological Studies

Understanding the biocompatibility and potential toxicity of this compound is essential for its application in medicine. Recent studies have assessed the hemolytic activity of FeO NPs, indicating low toxicity levels at therapeutic concentrations.

• Hemolysis Assay Results : The hemolytic assay showed that FeO NPs were non-hemolytic at concentrations below 5%, confirming their safety for use in biological systems .

6. Conclusion

This compound demonstrates a range of biological activities that make it a promising candidate for various applications in medicine and environmental science. Its antimicrobial properties, antioxidant capacity, and potential for use in drug delivery systems highlight its versatility. Ongoing research is crucial to further elucidate its mechanisms of action and optimize its applications in clinical settings.

Q & A

Q. What are the most reliable methods for synthesizing high-purity ferrous oxide (FeO) in laboratory settings?

This compound synthesis requires precise control of oxygen partial pressure and temperature to avoid over-oxidation to Fe₃O₄ or Fe₂O₃. Common methods include:

• Reduction of Fe₃O₄ : Use hydrogen gas at 300–400°C under inert atmospheres to reduce Fe₃O₄ to FeO .
• Precipitation-oxidation : React FeCl₂ with NaOH to form Fe(OH)₂, followed by controlled oxidation at 80°C under air flow (8.5 hours) to achieve Fe₃O₄-free FeO .
• Solid-state synthesis : Heat Fe and Fe₂O₃ in a sealed quartz tube at 1,200°C under vacuum to prevent oxidation .
  Key considerations : Monitor reaction kinetics using thermogravimetric analysis (TGA) and validate purity via X-ray diffraction (XRD).

Q. How can researchers resolve contradictions in reported catalytic activities of FeO nanoparticles for CO oxidation?

Discrepancies in catalytic performance often arise from variations in:

• Surface structure : FeO-Pt interfaces exhibit higher activity due to strong metal-oxide interactions, as shown by combined scanning transmission electron microscopy (STEM) and density functional theory (DFT) calculations .
• Oxygen vacancies : Quantify vacancy density using X-ray photoelectron spectroscopy (XPS) and correlate with catalytic turnover rates.
• Experimental conditions : Standardize oxygen partial pressure and reaction temperature (e.g., 25–150°C) to minimize variability .
  Methodological advice : Use in situ infrared spectroscopy to track CO adsorption/desorption dynamics during catalysis.

Q. What advanced characterization techniques are critical for distinguishing FeO from other iron oxides in mixed-phase systems?

• Mössbauer spectroscopy : Differentiates Fe²⁺ (FeO) from Fe³⁺ (Fe₂O₃) via quadrupole splitting and magnetic hyperfine splitting .
• Electron energy loss spectroscopy (EELS) : Maps localized Fe oxidation states at nanoscale resolutions (<1 nm) .
• Raman spectroscopy : Identifies FeO-specific phonon modes at 660 cm⁻¹, absent in Fe₃O₄ or Fe₂O₃ .
  Pitfalls : Avoid ambient exposure during XRD/XPS to prevent surface oxidation. Use gloveboxes for sample preparation.

Q. How should researchers design experiments to study FeO’s reactivity with nitric oxide (NO) in biological systems?

• EPR spectroscopy : Track radical intermediates (e.g., Fe-NO adducts) during reactions with thiols like glutathione .
• Controlled pH : Maintain physiological conditions (pH 7.4) to mimic intracellular environments.
• Stoichiometric ratios : Use molar ratios of FeO:NO:thiol = 1:1:2 to avoid side reactions .
  Data validation : Cross-reference EPR results with UV-Vis spectroscopy to confirm reaction pathways.

Q. What are the best practices for mitigating oxygen interference in FeO-based biocatalytic studies?

• Gas-liquid interface minimization : Use membrane reactors to reduce enzyme adsorption and denaturation .
• Oxygen solubility enhancement : Employ perfluorocarbons as oxygen carriers to maintain dissolved O₂ at 0.2–1.0 mM .
• Enzyme engineering : Introduce stabilizing mutations (e.g., cysteine residues) to improve O₂ tolerance .
  Experimental design : Monitor dissolved oxygen in real time using Clark-type electrodes.

Q. How can computational modeling complement experimental studies of FeO’s electronic properties?

• DFT calculations : Predict band structures and density of states (DOS) to explain FeO’s semiconductor behavior .
• Molecular dynamics (MD) : Simulate surface reconstruction under reactive conditions (e.g., CO adsorption) .
• Machine learning : Train models on FeO’s optical/electronic datasets to predict dopant effects on conductivity .
  Integration tip : Validate computational models with experimental XRD and UV-Vis spectra.

Q. What protocols ensure reproducible preparation of FeO thin films for electronic applications?

• Pulsed laser deposition (PLD) : Use FeO targets at 10⁻⁶ Torr and substrate temperatures of 500–700°C .
• Atomic layer deposition (ALD) : Alternate Fe precursor (e.g., FeCp₂) and H₂O pulses at 250°C for monolayer control .
• Post-annealing : Anneal films at 300°C in H₂/Ar to reduce defects.
  Quality control : Verify film stoichiometry via Rutherford backscattering spectrometry (RBS).

Q. How do researchers address discrepancies in FeO’s reported magnetic properties?

• Sample purity : Remove Fe₃O₄ impurities via acid washing (1M HCl, 10 minutes) .
• SQUID magnetometry : Measure magnetization curves at 2–300 K to distinguish ferrimagnetic (Fe₃O₄) from antiferromagnetic (FeO) behavior .
• Neutron diffraction : Resolve magnetic moment orientations in crystalline FeO .
  Data interpretation : Normalize magnetic susceptibility to mass to avoid thickness-related artifacts.

Q. What strategies optimize FeO nanoparticle stability in aqueous environments for biomedical applications?

• Surface functionalization : Coat nanoparticles with polyethylene glycol (PEG) or silica to prevent aggregation .
• pH control : Stabilize suspensions at pH 6–8 using citrate or phosphate buffers .
• Storage : Store in inert atmospheres (N₂) at 4°C to inhibit oxidation .
  Characterization : Use dynamic light scattering (DLS) to monitor hydrodynamic size over time.

Q. How should researchers document experimental protocols for FeO studies to ensure reproducibility?

• Detailed synthesis steps : Specify precursors, temperatures, and reaction times (e.g., "oxidized at 80°C for 8.5 hours" ).
• Instrument calibration : Report XRD angles, Raman laser wavelengths, and EPR settings (e.g., microwave power) .
• Data repositories : Archive raw datasets (e.g., TGA curves, EPR spectra) in supplementary materials with DOI links .
  Best practice : Follow the Beilstein Journal’s guidelines for experimental rigor, including triplicate trials and error margins .